2-Methylthio-N6-isopentenyl-adenosine-5'-monophosphate
Catalog No.
S11148759
CAS No.
M.F
C16H26N5O7PS
M. Wt
463.4 g/mol
Availability
In Stock
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Product Name
2-Methylthio-N6-isopentenyl-adenosine-5'-monophosphate
IUPAC Name
[(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-(3-methylbutylamino)-2-methylsulfanylpurin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
Molecular Formula
C16H26N5O7PS
Molecular Weight
463.4 g/mol
InChI
InChI=1S/C16H26N5O7PS/c1-8(2)4-5-17-13-10-14(20-16(19-13)30-3)21(7-18-10)15-12(23)11(22)9(28-15)6-27-29(24,25)26/h7-9,11-12,15,22-23H,4-6H2,1-3H3,(H,17,19,20)(H2,24,25,26)/t9-,11-,12-,15-/m1/s1
InChI Key
LCHGAOHLDYRACA-SDBHATRESA-N
Canonical SMILES
CC(C)CCNC1=C2C(=NC(=N1)SC)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O
Isomeric SMILES
CC(C)CCNC1=C2C(=NC(=N1)SC)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O
XLogP3
-0.3
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
5
Exact Mass
463.12905636 g/mol
Monoisotopic Mass
463.12905636 g/mol
Heavy Atom Count
30
Dates
Modify: 2024-08-08
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